Cas no 1803588-57-9 (2-Chloro-5-fluoro-4-methylphenol)

• Product Name: 2-Chloro-5-fluoro-4-methylphenol
• CAS No: 1803588-57-9
• MF: C₇H₆ClFO
• MW: 160.573344707489
• MDL: MFCD22414677
• CID: 4616618
• PubChem ID: 100613190
• Update Time: 2025-05-19

2-Chloro-5-fluoro-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoro-4-methylphenol
• Z2070647342

• MDL： MFCD22414677
• Inchi： 1S/C7H6ClFO/c1-4-2-5(8)7(10)3-6(4)9/h2-3,10H,1H3
• InChI Key： ZGLIMOXKGUPYET-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(C)=C1)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 2-Chloro-5-fluoro-4-methylphenol

Introduction to 2-Chloro-5-fluoro-4-methylphenol (CAS No. 1803588-57-9)

2-Chloro-5-fluoro-4-methylphenol (CAS No. 1803588-57-9) is a versatile organic compound with a unique combination of chlorine, fluorine, and methyl substituents on a phenolic ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of multiple functional groups imparts distinct chemical properties that make it an attractive candidate for a wide range of synthetic transformations and biological studies.

The chemical structure of 2-Chloro-5-fluoro-4-methylphenol consists of a phenolic ring with a chlorine atom at the 2-position, a fluorine atom at the 5-position, and a methyl group at the 4-position. This arrangement of substituents not only influences the compound's physical and chemical properties but also its reactivity and biological activity. The phenolic hydroxyl group is known for its ability to form hydrogen bonds, which can enhance the compound's solubility and binding affinity to various receptors.

In the realm of pharmaceutical research, 2-Chloro-5-fluoro-4-methylphenol has been explored for its potential as an intermediate in the synthesis of novel drugs. Recent studies have shown that this compound can serve as a building block for the development of antimicrobial agents, anticancer drugs, and anti-inflammatory compounds. The presence of halogen substituents, particularly chlorine and fluorine, can significantly impact the pharmacokinetic and pharmacodynamic properties of the final drug product.

A notable example of its application in drug discovery is its use in the synthesis of fluoroquinolone antibiotics. Fluoroquinolones are a class of broad-spectrum antibiotics that are widely used to treat bacterial infections. The introduction of fluorine atoms into the molecular structure can enhance the antibiotic's efficacy by improving its ability to penetrate bacterial cell walls and inhibit DNA gyrase. Similarly, the chlorine and methyl groups in 2-Chloro-5-fluoro-4-methylphenol can contribute to improved stability and reduced toxicity.

Beyond pharmaceuticals, 2-Chloro-5-fluoro-4-methylphenol has also found applications in agrochemicals. It can be used as an intermediate in the synthesis of herbicides and fungicides, where its unique combination of functional groups can enhance the selectivity and effectiveness of these compounds against specific plant pathogens. The ability to fine-tune the chemical structure through synthetic modifications makes it a valuable tool for developing environmentally friendly agrochemicals with reduced ecological impact.

In materials science, 2-Chloro-5-fluoro-4-methylphenol has been investigated for its potential use in polymer chemistry. The presence of halogen substituents can influence the polymerization process and the properties of the resulting polymers. For instance, fluorinated polymers are known for their excellent thermal stability, chemical resistance, and low surface energy, making them suitable for applications in coatings, adhesives, and electronic devices.

The synthesis of 2-Chloro-5-fluoro-4-methylphenol typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include electrophilic aromatic substitution reactions followed by deprotection steps to introduce the phenolic hydroxyl group. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, reducing waste generation and improving overall sustainability.

In terms of safety and handling, it is important to note that while 2-Chloro-5-fluoro-4-methylphenol is not classified as a hazardous material under current regulations, proper precautions should be taken during handling to avoid exposure to skin or inhalation. Personal protective equipment such as gloves and goggles should be worn when working with this compound in laboratory settings.

The future prospects for 2-Chloro-5-fluoro-4-methylphenol are promising. Ongoing research continues to uncover new applications and optimize existing ones. As our understanding of its chemical behavior deepens, it is likely that this compound will play an increasingly important role in various scientific disciplines. Whether it is contributing to the development of life-saving drugs or innovative materials, 2-Chloro-5-fluoro-4-methylphenol (CAS No. 1803588-57-9) stands as a testament to the power of organic chemistry in addressing complex challenges.